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Compound of Interest

Compound Name: N-Desmethyl Zopiclone-d8

Cat. No.: B15600515 Get Quote

An In-Depth Technical Guide on the Safety Profile of N-Desmethyl Zopiclone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for

N-Desmethyl Zopiclone-d8. Due to the limited availability of a dedicated Safety Data Sheet

(SDS) for the deuterated compound, this guide synthesizes information from various sources,

including data on the non-deuterated analog (N-Desmethyl Zopiclone) and the parent drug

(Zopiclone). This information is intended for research and development purposes and should

be used in conjunction with a thorough internal safety assessment.

Physicochemical Properties
The following tables summarize the key physicochemical properties of N-Desmethyl
Zopiclone-d8 and its related compounds. This data is crucial for understanding the

compound's behavior in experimental settings.

Table 1: Physicochemical Data for N-Desmethyl Zopiclone-d8 and its Hydrochloride Salt
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Property
N-Desmethyl
Zopiclone-d8

N-Desmethyl
Zopiclone-d8
Hydrochloride

Reference

CAS Number 1189805-43-3 1189719-74-1 [1][2]

Molecular Formula C16H7D8ClN6O3 C16H8D8Cl2N6O3 [1][2]

Molecular Weight 382.83 g/mol 419.29 g/mol [1][2]

Appearance Solid
White to off-white

solid
[2]

Purity ≥98% >95% (HPLC) [2][3]

Storage

Powder: -20°C for 3

years, 4°C for 2 years.

In solvent: -80°C for 6

months, -20°C for 1

month.

-20°C [2][3]

Table 2: Physicochemical Data for N-Desmethyl Zopiclone (non-deuterated)

Property Value Reference

CAS Number 59878-63-6 [4]

Molecular Formula C16H15ClN6O3 [4]

Molecular Weight 374.78 g/mol [4]

XLogP3-AA 0 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
7 [4]

Rotatable Bond Count 3 [4]

Topological Polar Surface Area 101 Å² [4]
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Hazard Identification and Safety Data
The following safety information is primarily derived from the non-deuterated N-Desmethyl

Zopiclone and the parent drug, Zopiclone. It is crucial to handle N-Desmethyl Zopiclone-d8
with the same precautions.

Table 3: GHS Hazard Classification for N-Desmethyl Zopiclone

Hazard Class Hazard Statement Pictogram Reference

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning [4]

Serious eye

damage/eye irritation

(Category 2)

H319: Causes serious

eye irritation
Warning [4]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

H335: May cause

respiratory irritation
Warning [4]

Table 4: Precautionary Statements for N-Desmethyl Zopiclone
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Type Statement Reference

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P264: Wash hands

thoroughly after handling.

P271: Use only outdoors or in

a well-ventilated area. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

[4][5]

Response

P302+P352: IF ON SKIN:

Wash with plenty of water.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P319: Get

medical help if you feel unwell.

P332+P317: If skin irritation

occurs: Get medical help.

P362+P364: Take off

contaminated clothing and

wash it before reuse.

[4][5]

Storage

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:

Store locked up.

[4][5]

Disposal P501: Dispose of

contents/container in

accordance with

[4][5]
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local/regional/national/internati

onal regulations.

Experimental Protocols
Detailed experimental protocols for the safety testing of N-Desmethyl Zopiclone-d8 are not

publicly available. The hazard classifications provided are based on computational predictions

and data from analogous compounds. Researchers should refer to standard OECD guidelines

for chemical safety testing when designing their own experimental protocols.

Diagrams
The following diagrams illustrate key conceptual frameworks relevant to the handling and

safety assessment of N-Desmethyl Zopiclone-d8.
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Hazard Identification

N-Desmethyl Zopiclone-d8

Review available literature and SDS for the compound and its analogs

Identify GHS Hazard Classes:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Assign Pictograms and Signal Words

Determine Precautionary Statements
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Safe Handling and Storage Protocol

Receipt of N-Desmethyl Zopiclone-d8

Store at recommended conditions:
-20°C or as specified

Handle in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Gloves

- Lab coat
- Eye protection

Weighing and Aliquoting

Dispose of waste according to
institutional and local regulations

End of Handling
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First Aid Measures for N-Desmethyl Zopiclone Exposure Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Seek medical attention if symptoms persist

Remove contaminated clothing Wash with soap and water

Rinse with water for several minutes Remove contact lenses, if present and easy to do Seek medical attention

Do NOT induce vomiting Rinse mouth Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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